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Compound of Interest

Compound Name: Dlin-MeOH

Cat. No.: B10856944

For researchers, scientists, and drug development professionals, understanding the solubility
of key lipid components like Dlin-MeOH is paramount for successful formulation and delivery of
nucleic acid-based therapeutics. This in-depth technical guide provides a comprehensive
overview of the solubility of Dlin-MeOH in various common organic solvents, complete with
guantitative data, detailed experimental protocols, and a visual representation of the solubility
determination workflow.

Dlin-MeOH, a critical intermediate in the synthesis of the ionizable cationic lipid DLin-MC3-
DMA, plays a pivotal role in the formulation of lipid nanoparticles (LNPs) for siRNA delivery. Its
solubility characteristics directly impact the manufacturing process, stability, and overall efficacy

of the final drug product.

Quantitative Solubility Data

The solubility of Dlin-MeOH has been reported in several common organic solvents. The
following table summarizes the available quantitative data, providing a clear comparison for
formulation development.
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Molar
Solvent Solubility Concentration Conditions/Notes
(mM)
Ethanol =10 mg/mL[1][2] >18.91
) ) 1-10 mg/mL
Dimethyl Sulfoxide )
(Sparingly Soluble)[1] 1.89 -18.91
(DMSO0)
[2]
Dimethyl Sulfoxide Requires sonication to
100 mg/mL[3] 189.06 _ _ _
(DMSO) achieve dissolution.

Note: The molecular weight of Dlin-MeOH is approximately 528.94 g/mol .

It is important to note the discrepancy in the reported solubility of Dlin-MeOH in DMSO. While
some sources indicate it is sparingly soluble, another suggests a significantly higher solubility
can be achieved with the aid of ultrasonication. This highlights the importance of experimental
conditions in determining solubility. Dlin-MeOH is often supplied as a solution in ethanol,
indicating its good solubility in this solvent.

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of Dlin-MeOH are
not readily available in the public domain, a general methodology can be outlined based on
standard laboratory practices for assessing the solubility of lipid compounds.

Objective: To determine the saturation solubility of Dlin-MeOH in a given organic solvent at a
specified temperature.

Materials:
e Dlin-MeOH
o Selected organic solvents (e.g., ethanol, DMSO, chloroform, dichloromethane)

e Analytical balance
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o Vortex mixer
o Thermostatically controlled shaker or incubator
e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,
Evaporative Light Scattering Detector - ELSD, or Mass Spectrometer - MS)

e Volumetric flasks and pipettes

e Syringe filters (0.22 pm)

Procedure:

» Preparation of Supersaturated Solutions:

o Accurately weigh an excess amount of Dlin-MeOH and add it to a known volume of the
selected organic solvent in a sealed vial. The amount of Dlin-MeOH should be more than
what is expected to dissolve.

o Tightly cap the vials to prevent solvent evaporation.
o Equilibration:

o Place the vials in a thermostatically controlled shaker or incubator set to the desired
temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached between the dissolved and undissolved solute.

e Phase Separation:

o After equilibration, centrifuge the vials at a high speed to pellet the excess, undissolved
Dlin-MeOH.

o Sample Collection and Dilution:
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o Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.

o Immediately filter the supernatant through a 0.22 um syringe filter to remove any
remaining particulate matter.

o Accurately dilute the filtered solution with the same solvent to a concentration suitable for
the analytical method.

e Quantification:

o Analyze the diluted sample using a calibrated HPLC-ELSD or HPLC-MS method to
determine the concentration of Dlin-MeOH.

o Prepare a standard curve of Dlin-MeOH of known concentrations in the same solvent to
guantify the sample.

e Calculation:

o Calculate the original concentration of Dlin-MeOH in the saturated solution by multiplying
the measured concentration by the dilution factor. This value represents the solubility of
Dlin-MeOH in the tested solvent at the specified temperature.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow of the experimental protocol for
determining the solubility of Dlin-MeOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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